Cas no 127952-78-7 (2,4-Piperidinedione, 3-acetyl-6-methyl- (9CI))

• Product Name: 2,4-Piperidinedione, 3-acetyl-6-methyl- (9CI)
• CAS No: 127952-78-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1018405
• PubChem ID: 45086483
• Update Time: 2025-04-20

2,4-Piperidinedione, 3-acetyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Piperidinedione, 3-acetyl-6-methyl- (9CI)
• 127952-78-7
• 2,4-PIPERIDINEDIONE, 3-ACETYL-6-METHYL-
• DB-280881

• Inchi： 1S/C8H11NO3/c1-4-3-6(11)7(5(2)10)8(12)9-4/h4,7H,3H2,1-2H3,(H,9,12)
• InChI Key： MCCJLHUBNQHMKV-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)C(NC(C)C1)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24